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Compound of Interest

Compound Name: 4-Bromostyrene

Cat. No.: B1200502

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Bromostyrene (CAS No. 2039-82-9) is a halogenated derivative of styrene that serves as a
versatile building block in organic synthesis and materials science. Its vinyl group and bromine
atom provide reactive sites for a variety of chemical transformations, making it a valuable
precursor for the synthesis of polymers, electronic materials, and complex organic molecules.
This technical guide provides an in-depth overview of the commercial availability and pricing of
4-bromostyrene, along with detailed experimental protocols for its application in key synthetic
reactions.

Commercial Availability and Pricing

4-Bromostyrene is readily available from a range of chemical suppliers. It is typically sold with
a purity of 95-98% and is often stabilized with inhibitors such as 4-tert-butylcatechol (TBC) to
prevent polymerization during storage.[1][2][3] The pricing of 4-bromostyrene varies
depending on the supplier, quantity, and purity. Below is a summary of representative pricing
from various vendors.
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Price per Gram

Supplier Quantity (g) Purity (%) Price (USD) (USD)
Fisher Scientific 5 98 $70.65 $14.13
25 98 Contact for Price -
100 98 $677.65 $6.78
TCI America 5 >95.0 $63.25 $12.65
25 >95.0 $203.00 $8.12
Apollo Scientific 5 98 £15.00 (~$19) ~$3.80
25 98 £33.00 (~$42) ~$1.68
100 98 £114.00 (~$145) ~$1.45
Biosynth 25 - $900.00 $36.00
50 - $900.00 $18.00
100 - Contact for Price -
Certified

AccuStandard 1 L (100 ug/ml. Reference $20.00 -

in Toluene) Material

Note: Prices are subject to change and may not include shipping and handling fees. Currency
conversions are approximate. Please consult the supplier's website for the most current pricing

and availability.

Physicochemical Properties
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Property Value

CAS Number 2039-82-9

Molecular Formula CsH7Br

Molecular Weight 183.05 g/mol [4]

Appearance Colorless to yellow liquid[5]

Boiling Point 81 °C at 16 mmHg

Refractive Index 1.5915-1.5965 @ 20°C[3]

Solubility Miscible with ethanol, ether, and benzene.[2]

Key Synthetic Applications and Experimental
Protocols

4-Bromostyrene is a valuable monomer and intermediate in several important classes of
organic reactions, including polymerization, Heck coupling, and Suzuki coupling.

Free Radical Polymerization of 4-Bromostyrene

Poly(4-bromostyrene) is a useful polymer intermediate that can be further functionalized. The
following is a representative protocol for its synthesis via free radical polymerization.[1]

Experimental Protocol:

o Monomer Purification: If necessary, pass 4-bromostyrene through a column of basic
alumina to remove the inhibitor.

e Reaction Setup: In a Schlenk flask equipped with a magnetic stir bar, dissolve 4-
bromostyrene (1 equivalent) in anhydrous toluene.

« Initiator Addition: Add a free radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl
peroxide (typically 1-2 mol%).

o Polymerization: Degas the solution by three freeze-pump-thaw cycles. Heat the reaction
mixture under an inert atmosphere (e.g., nitrogen or argon) at 60-80 °C for 12-24 hours.
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« Isolation: Cool the reaction mixture to room temperature and precipitate the polymer by
pouring the solution into a large excess of a non-solvent, such as methanol.

 Purification: Collect the polymer by filtration, wash with fresh non-solvent, and dry under

vacuum to a constant weight.
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Caption: Workflow for the free radical polymerization of 4-bromostyrene.
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Heck Coupling Reaction

The Heck reaction is a palladium-catalyzed carbon-carbon bond-forming reaction between an
unsaturated halide and an alkene. 4-Bromostyrene can participate as the aryl halide
component.

Experimental Protocol:

o Reaction Setup: To a flame-dried Schlenk tube, add 4-bromostyrene (1 equivalent), the
alkene coupling partner (1.1-1.5 equivalents), a palladium catalyst (e.g., Pd(OAc)z, 1-5
mol%), a phosphine ligand (e.g., PPhs, 2-10 mol%), and a base (e.g., EtsN, NaOAc, or
K2COs, 2-3 equivalents).

» Solvent Addition: Add an anhydrous, degassed solvent (e.g., DMF, acetonitrile, or toluene).

o Reaction: Stir the mixture under an inert atmosphere at 80-120 °C until the starting material
is consumed (monitored by TLC or GC).

o Workup: Cool the reaction to room temperature, dilute with a suitable organic solvent (e.g.,
ethyl acetate), and wash with water and brine.

« Purification: Dry the organic layer over anhydrous Na2S0Oa4 or MgSOa, filter, and concentrate
under reduced pressure. Purify the crude product by column chromatography.
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Caption: General workflow for a Heck coupling reaction with 4-bromostyrene.

Suzuki-Miyaura Coupling Reaction

The Suzuki-Miyaura coupling is another powerful palladium-catalyzed cross-coupling reaction
that forms a carbon-carbon bond between an organoboron compound and an organohalide.

Experimental Protocol:

e Reaction Setup: In a round-bottom flask, combine 4-bromostyrene (1 equivalent), a boronic
acid or ester (1.1-1.5 equivalents), a palladium catalyst (e.g., Pd(PPhs)4, 1-5 mol%), and a
base (e.g., K2COs, Cs2C0s3, or KsPOas, 2-3 equivalents).
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Solvent Addition: Add a solvent system, typically a mixture of an organic solvent (e.g.,
toluene, dioxane, or DMF) and water.

Reaction: Heat the mixture under an inert atmosphere at 80-110 °C with vigorous stirring
until the reaction is complete.

Workup: After cooling, dilute the mixture with an organic solvent and water. Separate the
organic layer, and extract the aqueous layer with the organic solvent.

Purification: Combine the organic layers, wash with brine, dry over anhydrous sulfate, and
concentrate. Purify the residue by flash chromatography or recrystallization to yield the
desired biaryl product.

Reactants & Catalysts Reaction COHdlthHS
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Caption: Workflow for a Suzuki-Miyaura coupling reaction using 4-bromostyrene.

Safety and Handling

4-Bromostyrene is a combustible liquid and should be handled with appropriate safety
precautions in a well-ventilated fume hood.[6][7] It is harmful if swallowed and can cause skin
and eye irritation.[6] Always consult the Safety Data Sheet (SDS) from the supplier for complete
safety and handling information. Store in a cool, dry place away from ignition sources, and
ensure the container is tightly sealed.[2]

Conclusion

4-Bromostyrene is a commercially accessible and synthetically valuable compound for
researchers and professionals in drug development and materials science. Its utility in
polymerization and palladium-catalyzed cross-coupling reactions allows for the construction of
a wide array of complex molecular architectures. This guide provides a foundational
understanding of its procurement and application, enabling its effective integration into
research and development workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. polymersource.ca [polymersource.ca]

2. nbinno.com [nbinno.com]

3. Synthesis and self-assembly of the amphiphilic homopolymers poly(4-hydroxystyrene) and
poly(4-(4-bromophenyloxy)styrene) - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]

4. tandfonline.com [tandfonline.com]

5. osti.gov [osti.goV]

6. 4-Bromostyrene | 2039-82-9 [chemicalbook.com]

7. nbinno.com [nbinno.com]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1200502?utm_src=pdf-body
https://www.benchchem.com/product/b1200502?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5664757.htm
https://www.nbinno.com/article/other-organic-chemicals/decoding-4-bromostyrene-cas-2039-82-9-properties-synthesis-and-market-trends-bu
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5664757.htm
https://www.nbinno.com/article/other-organic-chemicals/the-crucial-role-of-4-bromostyrene-in-modern-organic-synthesis-bu
https://www.benchchem.com/product/b1200502?utm_src=pdf-body
https://www.benchchem.com/product/b1200502?utm_src=pdf-custom-synthesis
https://www.polymersource.ca/index.php?route=product/category/productfiledownload&product_id=2093
https://www.nbinno.com/article/other-organic-chemicals/the-crucial-role-of-4-bromostyrene-in-modern-organic-synthesis-bu
https://pubs.rsc.org/en/content/articlelanding/2024/py/d3py01124k
https://pubs.rsc.org/en/content/articlelanding/2024/py/d3py01124k
https://www.tandfonline.com/doi/abs/10.1080/00397910902883611
https://www.osti.gov/servlets/purl/2581959
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5664757.htm
https://www.nbinno.com/article/other-organic-chemicals/decoding-4-bromostyrene-cas-2039-82-9-properties-synthesis-and-market-trends-bu
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [4-Bromostyrene: A Technical Guide to Commercial
Availability, Pricing, and Synthetic Applications]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1200502#4-bromostyrene-price-and-commercial-
availability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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